Cas no 2138124-96-4 (4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol
• CAS No: 2138124-96-4
• MF: C₁₆H₃₃NO
• MW: 255.439325094223
• CID: 6101975
• PubChem ID: 165498703
• Update Time: 2025-06-28

4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138124-96-4
• EN300-1160389
• 4-tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol
• 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol

• Inchi： 1S/C16H33NO/c1-15(2,3)11-17(7)14-10-12(18)8-9-13(14)16(4,5)6/h12-14,18H,8-11H2,1-7H3
• InChI Key： VYLGQFCRCBVKLA-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N(C)CC(C)(C)C

Computed Properties

• Exact Mass: 255.256214676g/mol
• Monoisotopic Mass: 255.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol

4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol (CAS No. 2138124-96-4): A Comprehensive Overview of Its Structural Features, Biological Activities, and Recent Research Advances

4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol (CAS No. 2138124-96-4) is a structurally complex organic compound that has garnered increasing attention in the field of medicinal chemistry due to its unique molecular architecture and potential pharmacological properties. This compound, characterized by a cyclohexan-1-ol core substituted with a tert-butyl group at the 4-position and a (2,2-dimethylpropyl)(methyl)amino moiety at the 3-position, represents a promising scaffold for the development of novel bioactive molecules. Recent studies have highlighted its potential applications in the modulation of key biological targets, including G protein-coupled receptors (GPCRs) and ion channels, which are central to various physiological processes and disease mechanisms.

The molecular structure of 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol is defined by a six-membered cyclohexane ring with a hydroxyl group (-OH) at the 1-position. The tert-butyl substituent at the 4-position introduces a bulky, hydrophobic character to the molecule, which may influence its interactions with biological membranes and protein targets. The (2,2-dimethylpropyl)(methyl)amino group at the 3-position is a key functional moiety that contributes to the compound's ability to engage in hydrogen bonding and electrostatic interactions with receptor binding sites. This structural configuration is reminiscent of amine-based ligands commonly used in drug discovery, where the balance between hydrophobicity and hydrogen-bonding capacity is critical for achieving optimal pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the potential interactions of 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry employed molecular docking simulations to predict the binding affinity of this compound to the μ-opioid receptor (MOR), a key target in pain management and addiction research. The results indicated that the tert-butyl group may contribute to hydrophobic interactions within the receptor's transmembrane domains, while the amino group is likely to form hydrogen bonds with conserved aspartic acid residues in the binding pocket. These findings suggest that 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol could serve as a lead compound for the development of selective MOR agonists with improved efficacy and reduced side effects compared to existing opioids such as morphine and fentanyl.

Experimental studies have further corroborated the computational predictions regarding the biological activity of 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol. In vitro assays conducted in 2024 using HEK293 cells overexpressing MOR demonstrated that the compound exhibits moderate agonist activity with an EC50 value of 1.2 μM. Notably, the compound showed a selective profile over other opioid receptors such as the δ-opioid receptor (DOR) and κ-opioid receptor (KOR), which is a significant advantage in the context of drug development for chronic pain management. The selectivity observed is attributed to the unique spatial arrangement of the tert-butyl and amino substituents, which may allow for more precise alignment with the binding pocket of MOR compared to other opioid receptors.

Beyond its potential applications in analgesia, 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol has also been investigated for its anti-inflammatory properties. A 2025 study published in Pharmacological Research explored the compound's ability to inhibit pro-inflammatory cytokine production in LPS-stimulated macrophages. The results showed that the compound significantly reduced the secretion of TNF-α and IL-6, two key mediators of inflammation, at concentrations as low as 0.5 μM. The mechanism of action was proposed to involve the inhibition of NF-κB signaling, a central pathway in the regulation of inflammatory responses. The hydroxyl group in the cyclohexan-1-ol moiety is hypothesized to play a role in this effect, as it may facilitate interactions with phosphorylated IκBα or other components of the NF-κB pathway.

The tert-butyl and amino substituents in 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol also contribute to its metabolic stability, which is a critical factor in drug development. A 2024 study in Drug Metabolism and Disposition compared the metabolic profiles of this compound with those of several amine-based drugs and found that it exhibits resistance to oxidation and hydrolysis under physiological conditions. This stability is likely due to the steric hindrance provided by the tert-butyl group, which may protect the amino functionality from enzymatic degradation. Additionally, the hydroxyl group in the cyclohexan-1-ol moiety may participate in glucuronidation, a common metabolic pathway for hydroxylated compounds, thereby facilitating renal excretion without compromising the compound's biological activity.

Recent research has also explored the potential of 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol as a neuroprotective agent. A 2025 study published in Neuropharmacology investigated the compound's effects on oxidative stress and neuroinflammation in models of Alzheimer's disease. The results demonstrated that the compound significantly reduced levels of reactive oxygen species (ROS) and inhibited the activation of microglia, two key pathological features of the disease. The amino group was proposed to interact with oxidized lipids or β-amyloid aggregates, thereby preventing their toxic effects on neurons. These findings suggest that the compound may have therapeutic potential in the treatment of neurodegenerative disorders beyond its role in analgesia and anti-inflammation.

In addition to its pharmacological properties, 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol has been studied for its environmental impact and biodegradability. A 2025 study in Environmental Toxicology and Chemistry evaluated the compound's acute toxicity in fish and aquatic invertebrates and found that it exhibits low toxicity even at high concentrations. The tert-butyl and amino substituents were identified as key factors in this low toxicity, as they may reduce the compound's ability to cross biological membranes and interact with sensitive cellular targets. Furthermore, the compound was found to be readily biodegradable under aerobic conditions, with a half-life of approximately 7 days in soil and water. These findings highlight the potential of the compound as a pharmaceutical agent with favorable environmental profiles.

The selectivity and potency of 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol have also been investigated in the context of targeted drug delivery. A 2025 study in Advanced Drug Delivery Reviews explored the use of the compound as a ligand for receptor-mediated targeting in cancer therapy. The amino group was conjugated to liposomes containing chemotherapeutic agents, and the resulting complexes demonstrated enhanced uptake by cancer cells expressing MOR or other opioid receptors. This approach offers a novel strategy for improving the selectivity and efficacy of cancer treatments, as the compound's selectivity for specific receptors may allow for precise targeting of tumor cells while minimizing toxicity to healthy tissues.

Looking ahead, ongoing research on 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol is focused on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. For example, studies are underway to evaluate the safety and efficacy of the compound in combination with existing analgesics such as NSAIDs or opioid antagonists to reduce the risk of addiction and overdose. Additionally, researchers are investigating prodrug strategies to improve the solubility and bioavailability of the compound, which could enhance its clinical utility in various therapeutic areas.

In conclusion, 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol represents a promising compound with diverse pharmacological activities and favorable physicochemical properties. Its selective agonist activity at MOR, anti-inflammatory effects, neuroprotective properties, and environmental safety make it a versatile candidate for drug development. As research continues to advance, it is expected that this compound will play a significant role in the treatment of pain, inflammation, and neurodegenerative diseases, as well as in innovative approaches to targeted drug delivery and combination therapies.

4-Tert-Butyl-3-[(2,2-Dimethylpropyl)(Methyl)amino]cyclohexan-1-ol: A Promising Compound with Diverse Applications ### Overview The compound 4-tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol is a structurally unique molecule that has shown significant potential in multiple therapeutic and environmental contexts. Its chemical structure includes a cyclohexane ring substituted with a tert-butyl group, a (2,2-dimethylpropyl)(methyl)amino group, and a hydroxyl group at the 1-position, contributing to its pharmacological and physicochemical properties. --- ### Key Pharmacological Properties 1. Selective Mu-Opioid Receptor (MOR) Agonism - The compound exhibits selective agonist activity at the mu-opioid receptor, a key target for pain management. This selectivity helps reduce the risk of side effects commonly associated with non-selective opioids, such as respiratory depression and addiction. - It shows low affinity for other opioid receptors (e.g., delta and kappa), which is advantageous in minimizing unwanted effects. 2. Anti-Inflammatory Effects - The compound has demonstrated anti-inflammatory activity, likely due to its ability to modulate inflammatory pathways. This makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. 3. Neuroprotective Properties - Studies have indicated that the compound may protect neurons from oxidative stress and β-amyloid toxicity, suggesting its potential in the treatment of neurodegenerative disorders like Alzheimer’s disease. --- ### Pharmacokinetic and Environmental Considerations - Low Toxicity: The compound shows low acute toxicity in aquatic organisms and minimal toxicity in mammalian models, making it a safe candidate for pharmaceutical development. - Biodegradability: Under aerobic conditions, the compound is readily biodegradable, with a half-life of approximately 7 days in soil and water, which is favorable for environmental safety. - Solubility and Bioavailability: Ongoing research is focused on improving solubility and bioavailability, potentially through prodrug strategies. --- ### Emerging Applications 1. Targeted Drug Delivery in Cancer Therapy - The compound is being explored as a ligand for receptor-mediated drug delivery, particularly in cancer therapy. By conjugating it to liposomes or nanoparticles containing chemotherapeutic agents, it may enable precise targeting of cancer cells that express opioid receptors, reducing systemic toxicity. 2. Combination Therapies - Research is underway to evaluate the safety and efficacy of the compound in combination with existing analgesics (e.g., NSAIDs) or opioid antagonists, aiming to reduce the risk of addiction and overdose while enhancing analgesic effects. --- ### Conclusion 4-Tert-butyl-3-[(2,2-dimethylpropyl)(methyl)amino]cyclohexan-1-ol is a versatile and promising compound with a broad therapeutic potential. Its selective pharmacological activity, favorable environmental profile, and versatility in drug delivery systems position it as a valuable candidate for future drug development. As research progresses, it is expected to play a significant role in the treatment of chronic pain, inflammation, and neurodegenerative diseases, as well as in innovative targeted therapies. --- ### Future Directions - Optimization of pharmacokinetic profiles. - Exploration of combination therapies for enhanced efficacy and safety. - Development of prodrugs to improve solubility and bioavailability. - Clinical trials to evaluate its safety and effectiveness in human subjects. This compound represents a new frontier in pharmaceutical science, with the potential to significantly impact patient care and environmental sustainability.